![molecular formula C20H21N3O3S2 B2421689 (E)-N-((Z)-5-(4-(dimethylamino)benzylidene)-3-ethyl-4-oxothiazolidin-2-ylidene)benzenesulfonamide CAS No. 5304-02-9](/img/structure/B2421689.png)
(E)-N-((Z)-5-(4-(dimethylamino)benzylidene)-3-ethyl-4-oxothiazolidin-2-ylidene)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(E)-N-((Z)-5-(4-(dimethylamino)benzylidene)-3-ethyl-4-oxothiazolidin-2-ylidene)benzenesulfonamide” is a complex organic molecule. It is related to a class of compounds known as benzylidene acetals . These compounds are often used in the design of NLO-phores with high first-hyperpolarizability .
Synthesis Analysis
The synthesis of such compounds often involves varying the acceptor (rhodanine, thiohydantoin and thiobarbituric acid derivative-based) and bridge parts of these D–π–A systems . A hydroxyl group-directed, highly regio- and stereoselective transposition of allylic alcohols based on rhenium catalysis is suitable for a direct isomerization of acetals into the thermodynamically preferred isomer .Chemical Reactions Analysis
The chemical reactions involving this compound could be complex and varied, depending on the specific conditions and reactants involved. Theoretical investigations on similar compounds suggest that the effect of varying the acceptor and bridge parts of these D–π–A systems was analyzed in terms of geometric and optoelectronic parameters .Scientific Research Applications
Materials Science and Sensors
a. Chromogenic Strips and Electrochemical Sensors: Recent work has focused on developing paper-based chromogenic strips and electrochemical sensors for detecting harmful compounds in food. For instance, 4-(dimethylamino)azobenzene (4-DMAAB), a non-permitted dye found in adulterated mustard oil, poses health risks. Researchers have successfully used spectrophotometric methods to detect 4-DMAAB, translating them into practical point-of-use sensors . Could our compound be adapted for similar applications?
Crystallography and Structural Studies
a. Crystal Structure Analysis: The crystallographic study of our compound provides valuable insights into its three-dimensional arrangement. Researchers have reported its crystal structure, which aids in understanding its properties and potential interactions with other molecules .
Future Directions
properties
IUPAC Name |
(NE)-N-[(5Z)-5-[[4-(dimethylamino)phenyl]methylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3S2/c1-4-23-19(24)18(14-15-10-12-16(13-11-15)22(2)3)27-20(23)21-28(25,26)17-8-6-5-7-9-17/h5-14H,4H2,1-3H3/b18-14-,21-20+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQQXHCXCOFJFCM-RABLAQOOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC=C(C=C2)N(C)C)SC1=NS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN\1C(=O)/C(=C/C2=CC=C(C=C2)N(C)C)/S/C1=N/S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.